Cas no 1164-95-0 (Androsterone acetate)
Androsterone acetate structure
Product Name:Androsterone acetate
CAS No:1164-95-0
MF:C21H32O3
MW:332.476986885071
CID:191689
PubChem ID:101996
Update Time:2025-04-19
Androsterone acetate Chemical and Physical Properties
Names and Identifiers
-
- (3alpha,5alpha)-17-oxoandrostan-3-yl acetate
- (3alpha,5alpha,14beta)-17-oxoandrostan-3-yl acetate
- (3alpha,5alpha,8xi,9xi,14xi)-17-oxoandrostan-3-yl acetate
- (3alpha,5alpha,9beta)-17-oxoandrostan-3-yl acetate
- (3alpha,5alpha,9beta,14beta)-17-oxoandrostan-3-yl acetate
- androsterone acetate
- 5alpha-Androstan-3alpha-ol-17-one acetate
- [(3R,5S,8R,9S,10S,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
- CHEMBL2074705
- DTXSID50922041
- 1164-95-0
- NS00045984
- Acetic acid (3R,5S,8R,10S,13S)-10,13-dimethyl-17-oxo-hexadecahydro-cyclopenta[a]phenanthren-3-yl ester
- AKOS015916502
- 17-Oxoandrostan-3-yl acetate #
- [(3R,5S,10S,13S)-10,13-dimethyl-17-oxo-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
- EINECS 214-612-2
- BDBM50420243
- 3alpha-acetoxy-5alpha-androstan-17-one
- SCHEMBL604251
- Androsterone acetate
-
- Inchi: 1S/C21H32O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h14-18H,4-12H2,1-3H3/t14-,15+,16-,17-,18-,20-,21-/m0/s1
- InChI Key: FDCINQSOYQUNKB-XVYLQWLCSA-N
- SMILES: O(C(C)=O)[C@@H]1CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3CCC([C@@]3(C)CC[C@H]21)=O
Computed Properties
- Exact Mass: 332.23500
- Monoisotopic Mass: 332.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 555
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 4.3
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: Crystallization. Sublimation in high vacuum
- PSA: 43.37000
- LogP: 4.52990
- Solubility: Not determined
Androsterone acetate Security Information
- Hazard Category Code: 40-48
- Safety Instruction: S22; S24/25
-
Hazardous Material Identification:
- Risk Phrases:R40; R48
Androsterone acetate Related Literature
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1. Organic synthesis with the most abundant transition metal–iron: from rust to multitasking catalystsSujoy Rana,Jyoti Prasad Biswas,Sabarni Paul,Aniruddha Paik,Debabrata Maiti Chem. Soc. Rev. 2021 50 243
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Marco Galeotti,Michela Salamone,Massimo Bietti Chem. Soc. Rev. 2022 51 2171
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3. Amino-steroids. Part III. 2- and 3-Amino-5α-androstanesC. L. Hewett,D. S. Savage J. Chem. Soc. C 1968 1134
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Austin S. Miller,Erik J. Alexanian Chem. Sci. 2022 13 11878
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Rolando Cannalire,Sveva Pelliccia,Luca Sancineto,Ettore Novellino,Gian Cesare Tron,Mariateresa Giustiniano Chem. Soc. Rev. 2021 50 766
1164-95-0 (Androsterone acetate) Related Products
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